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Compound of Interest

Compound Name: 3-Fluoro-4-phenylaniline

Cat. No.: B3262710

Abstract: This document provides a comprehensive technical overview of 3-Fluoro-4-
phenylaniline (CAS No: 360771-05-7), a fluorinated biaryl amine of significant interest in
medicinal chemistry and materials science. We delve into its core molecular structure and
physicochemical properties, present standardized protocols for its synthesis and spectroscopic
characterization, and discuss its role as a versatile building block in modern drug development.
This guide is intended for researchers, chemists, and drug development professionals seeking
an in-depth understanding of this compound's scientific and practical attributes.

Chemical Identity and Molecular Properties

3-Fluoro-4-phenylaniline, also known by its CAS number 360771-05-7, is an aromatic amine
featuring a biphenyl scaffold with a fluorine substituent positioned ortho to the amino group.[1]
This specific arrangement of functional groups—the nucleophilic amine, the electron-
withdrawing fluorine, and the extended 1t-system of the biphenyl core—imparts unique
chemical reactivity and makes it a valuable intermediate. The introduction of a fluorine atom is
a common strategy in medicinal chemistry to modulate key drug properties such as metabolic
stability, lipophilicity, and binding affinity.[2][3]

The fundamental properties of 3-Fluoro-4-phenylaniline are summarized below.
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Property Value Source(s)

CAS Number 360771-05-7 [1]

Molecular Formula Ci2H10FN [1]

Molecular Weight 187.22 g/mol Inferred from Formula
IUPAC Name 3-Fluoro-4-phenylaniline [1]

SMILES Nclcce(c(F)cl)-clcceecl [1]

Purity Typically 296% [1]

Molecular Structure Analysis

The structure of 3-Fluoro-4-phenylaniline is characterized by two phenyl rings linked by a

single C-C bond. The aniline ring is substituted with an amino (-NHz) group and a fluorine (-F)
atom. The fluorine atom at the 3-position exerts a strong inductive electron-withdrawing effect,
which modulates the basicity and nucleophilicity of the adjacent amino group at the 1-position.
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4-Bromo-3-fluoroaniline Phenylboronic Acid

Pd Catalyst (e.g., Pd(PPhs)a4)
Base (e.g., Na2COs)
Solvent (e.g., Toluene/Hz20)

Suzuki Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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